Cas no 1235647-07-0 (8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline)

• Product Name: 8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline
• CAS No: 1235647-07-0
• MF: C₂₀H₁₉N₅O₂S
• MW: 393.462162256241
• CID: 6477444
• PubChem ID: 49713167
• Update Time: 2024-01-13

8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline Chemical and Physical Properties

Names and Identifiers

• 8-{4-(1H-1,3-benzodiazol-2-yl)piperazin-1-ylsulfonyl}quinoline
• 8-((4-(1H-benzo[d]imidazol-2-yl)piperazin-1-yl)sulfonyl)quinoline
• AKOS024761579
• 8-[4-(1H-benzimidazol-2-yl)piperazin-1-yl]sulfonylquinoline
• 1235647-07-0
• 8-{[4-(1H-1,3-benzodiazol-2-yl)piperazin-1-yl]sulfonyl}quinoline
• F5825-0127

• Inchi： 1S/C20H19N5O2S/c26-28(27,18-9-3-5-15-6-4-10-21-19(15)18)25-13-11-24(12-14-25)20-22-16-7-1-2-8-17(16)23-20/h1-10H,11-14H2,(H,22,23)
• InChI Key： RNHRUVXJOOEQGP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(N1CCN(C2=NC3C=CC=CC=3N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.12594604g/mol
• Monoisotopic Mass: 393.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines